Cas no 925398-74-9 (2-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one)

2-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one structure
925398-74-9 structure
Product Name:2-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one
CAS No:925398-74-9
MF:C22H23N5O3S2
MW:469.579721689224
CID:5958968
PubChem ID:16363027
Update Time:2025-07-15

2-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 925398-74-9
    • 2-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one
    • Z97235553
    • EN300-26611411
    • Inchi: 1S/C22H23N5O3S2/c28-20(17-31-22-23-21(24-25-22)19-9-5-2-6-10-19)26-12-14-27(15-13-26)32(29,30)16-11-18-7-3-1-4-8-18/h1-11,16H,12-15,17H2,(H,23,24,25)/b16-11+
    • InChI Key: VIPKERYIMBCBCX-LFIBNONCSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(N1CCN(C(CSC2=NNC(C3C=CC=CC=3)=N2)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 469.12423196g/mol
  • Monoisotopic Mass: 469.12423196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 737
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 133Ų

2-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26611411-0.05g
2-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one
925398-74-9 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one

Introduction to 2-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 925398-74-9)

2-[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 925398-74-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a 5-phenyl-4H-1,2,4-triazole core linked via a sulfanyl group to an ethanone moiety. The presence of a piperazine ring further enhances its molecular complexity, making it a promising candidate for various biochemical and pharmacological applications.

The structural design of this compound reflects a deliberate attempt to combine multiple pharmacophoric elements that are known to interact favorably with biological targets. The 5-phenyl-4H-1,2,4-triazole moiety is particularly noteworthy due to its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for the binding affinity of drug candidates. Additionally, the sulfanyl group introduces a polar character to the molecule, potentially enhancing its solubility and bioavailability. The terminal ethanone group provides a site for further functionalization, allowing for the development of derivatives with tailored properties.

The piperazine component in the molecule is another key feature that merits closer examination. Piperazine derivatives are widely recognized for their role in medicinal chemistry, particularly as intermediates in the synthesis of antipsychotic, antidepressant, and antihistamine drugs. The presence of a 2-(2-furylsulfonyl)piperazine moiety in this compound suggests that it may exhibit similar pharmacological activities or serve as a precursor for such agents. This hypothesis is supported by recent studies that have demonstrated the therapeutic potential of piperazine-based compounds in treating neurological and psychiatric disorders.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to identify promising candidates for further experimental validation. In this context, CAS No. 925398-74-9 has emerged as a compound of interest due to its unique structural features and predicted interactions with biological targets. For instance, studies have suggested that this molecule may interact with enzymes and receptors involved in neurotransmitter signaling pathways.

The synthesis of 2-[5-(phenyl)-4H-lawsone] has been reported as an efficient method for producing related triazole derivatives. This synthetic route highlights the versatility of lawsone as a precursor in medicinal chemistry. Furthermore, the introduction of a sulfonyl group at the piperazine ring enhances the lipophilicity of the molecule, which is often crucial for crossing biological membranes such as the blood-brain barrier. Such modifications are frequently employed in drug design to improve pharmacokinetic properties while maintaining or enhancing target binding affinity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its utility in agrochemicals and material science due to its structural complexity and reactivity. For example, derivatives of this molecule have shown promise as intermediates in the synthesis of novel pesticides or specialty chemicals that exhibit unique biological activities. The sulfanyl group serves as a versatile handle for further chemical transformations, enabling the creation of libraries of compounds with diverse properties.

In conclusion,CAS No. 925398-74-9 represents an intriguing molecule with significant potential in pharmaceutical research and beyond. Its structural features—particularly the combination of a triazole core,sulfanyl linkage,ethanone, and piperazine moiety—make it a valuable scaffold for developing new bioactive agents. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in future drug discovery efforts, offering new opportunities for therapeutic intervention across multiple disease areas.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd